Cas no 2227919-21-1 ((2R)-4-(pyrrolidin-1-yl)butan-2-ol)

• Product Name: (2R)-4-(pyrrolidin-1-yl)butan-2-ol
• CAS No: 2227919-21-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6452718
• PubChem ID: 165687585
• Update Time: 2025-10-30

(2R)-4-(pyrrolidin-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(pyrrolidin-1-yl)butan-2-ol
• (R)-4-(pyrrolidin-1-yl)butan-2-ol
• 1-Pyrrolidinepropanol, α-methyl-, (αR)-

• Inchi： 1S/C8H17NO/c1-8(10)4-7-9-5-2-3-6-9/h8,10H,2-7H2,1H3/t8-/m1/s1
• InChI Key： SHIIWUKLJUSVHG-MRVPVSSYSA-N
• SMILES： N1(CC[C@@H](C)O)CCCC1

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Boiling Point: 228.3±23.0 °C(Predicted)
• pka: 15.09±0.20(Predicted)

Additional information on (2R)-4-(pyrrolidin-1-yl)butan-2-ol

Comprehensive Overview of (2R)-4-(pyrrolidin-1-yl)butan-2-ol (CAS No. 2227919-21-1): Properties, Applications, and Research Insights

The compound (2R)-4-(pyrrolidin-1-yl)butan-2-ol (CAS No. 2227919-21-1) is a chiral secondary alcohol featuring a pyrrolidine substituent. Its unique structural attributes, including the stereocenter at the C-2 position and the pyrrolidin-1-yl moiety, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents due to its ability to modulate lipophilicity and blood-brain barrier permeability.

In the context of drug discovery, (2R)-4-(pyrrolidin-1-yl)butan-2-ol has garnered attention for its role in optimizing structure-activity relationships (SAR). Researchers frequently explore its derivatives to enhance binding affinity toward G-protein-coupled receptors (GPCRs) or ion channels. The pyrrolidine ring contributes to conformational rigidity, while the hydroxyl group offers hydrogen-bonding capabilities—a combination critical for molecular recognition in medicinal chemistry.

From a synthetic perspective, this compound exemplifies the growing demand for chiral auxiliaries and asymmetric synthesis techniques. Its enantiopure form (2R-configuration) is often preferred to avoid off-target effects in biological systems. Laboratories employ advanced methods like enzymatic resolution or transition-metal catalysis to achieve high optical purity, addressing the pharmaceutical industry's stringent requirements for stereochemical homogeneity.

Beyond pharmaceuticals, CAS No. 2227919-21-1 finds niche applications in material science. Its amphiphilic nature (due to the polar hydroxyl group and nonpolar pyrrolidine ring) enables its use as a surfactant modifier or polymer additive. For instance, it may improve the solubility of hydrophobic compounds in aqueous formulations—a property leveraged in drug delivery systems and nanotechnology.

Environmental and green chemistry considerations are increasingly shaping the discourse around such compounds. Researchers investigate biodegradation pathways of (2R)-4-(pyrrolidin-1-yl)butan-2-ol to assess its ecological footprint. Computational tools like quantitative structure-activity relationship (QSAR) models predict its environmental persistence, aligning with regulatory frameworks such as REACH and OECD guidelines.

The analytical characterization of this compound relies on techniques like HPLC-MS, NMR spectroscopy, and chiral chromatography. These methods ensure batch-to-batch consistency, particularly for GMP-grade production. Recent advancements in machine learning-assisted spectroscopy have accelerated its identification in complex matrices, addressing challenges in quality control.

In summary, (2R)-4-(pyrrolidin-1-yl)butan-2-ol (CAS No. 2227919-21-1) represents a versatile scaffold with multidisciplinary relevance. Its applications span from precision medicine to sustainable materials, reflecting broader trends in molecular design and process optimization. Ongoing research continues to uncover novel utilities, reinforcing its status as a compound of significant industrial and academic interest.